N-(3-(benzo[d][1,3]dioxol-5-yl)-3-hydroxypropyl)-4-(2-methoxyphenyl)tetrahydro-2H-pyran-4-carboxamide

• IUPAC Name: N-[3-(1,3-benzodioxol-5-yl)-3-hydroxypropyl]-4-(2-methoxyphenyl)oxane-4-carboxamide
• InChI: InChI=1S/C23H27NO6/c1-27-19-5-3-2-4-17(19)23(9-12-28-13-10-23)22(26)24-11-8-18(25)16-6-7-20-21(14-16)30-15-29-20/h2-7,14,18,25H,8-13,15H2,1H3,(H,24,26)
• InChI Key: CHKWUKDDRGYIHS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2(CCOCC2)C(=O)NCCC(C3=CC4=C(C=C3)OCO4)O
• Molecular Formula: C23H27NO6
• Molecular Weight: 413.5 g/mol

Description

N-(3-(benzo[d][1,3]dioxol-5-yl)-3-hydroxypropyl)-4-(2-methoxyphenyl)tetrahydro-2H-pyran-4-carboxamide is a useful research compound. Its molecular formula is C23H27NO6 and its molecular weight is 413.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Practical Synthesis of CCR5 Antagonists : A study detailed a practical method for synthesizing a related compound, highlighting its role as an orally active CCR5 antagonist. This synthesis process involves esterification, intramolecular Claisen type reaction, and Suzuki−Miyaura reaction, establishing a new method without the need for chromatographic purification (Ikemoto et al., 2005).

• Synthesis of Antiallergic Compounds : Another research focused on synthesizing antiallergic compounds from related chemical structures. The study emphasizes the compound's antiallergic activity, showcasing the influence of specific substituents on activity levels (Nohara et al., 1985).

Biological Activities and Applications

• Investigation of Antiarrhythmic Effects : A study on 6-hydroxy-5,7,8-trimethyl-benzopyran derivatives and 5,7,8-trimethyl-1,4-benzoxazine analogues evaluated their antiarrhythmic effects against arrhythmias associated with ischemia-reperfusion injury, showcasing the compound's potential in developing treatments for cardiovascular diseases (Koini et al., 2009).

• Synthesis and Antimicrobial Activity : Research into the synthesis of 3-hydroxy-4-oxo-4H-pyran-2- carboxamide derivatives demonstrated antimicrobial activity, highlighting the potential for developing new antimicrobial agents (Aytemir et al., 2003).